Cas no 2172597-24-7 (3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid)
3-{1-(tert-Butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid is a versatile intermediate in organic synthesis, particularly valuable for its bifunctional reactivity. The tert-butoxycarbonyl (Boc) group provides robust protection for the pyrrolidine nitrogen, enabling selective transformations at the propynoic acid moiety. This compound is useful in peptide coupling, click chemistry, and the construction of heterocyclic frameworks. The alkyne functionality allows for efficient cycloaddition reactions, while the carboxylic acid group facilitates further derivatization. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry and materials science applications. The product is typically handled under inert conditions to preserve its integrity.
2172597-24-7 structure
Product Name:3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid
CAS No:2172597-24-7
MF:C12H17NO4
MW:239.267683744431
CID:6504347
PubChem ID:132388072
Update Time:2025-06-08
3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid
- 1-Pyrrolidinecarboxylic acid, 3-(2-carboxyethynyl)-, 1-(1,1-dimethylethyl) ester
- 3-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)propiolic acid
- EN300-1590116
- SCHEMBL25171377
- G72822
- Z3034061346
- 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]prop-2-ynoic acid
- CS-0377592
- 2172597-24-7
- AKOS034139132
- 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid
-
- Inchi: 1S/C12H17NO4/c1-12(2,3)17-11(16)13-7-6-9(8-13)4-5-10(14)15/h9H,6-8H2,1-3H3,(H,14,15)
- InChI Key: YJQOIVABVRECIP-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(C#CC(O)=O)C1
Computed Properties
- Exact Mass: 239.11575802g/mol
- Monoisotopic Mass: 239.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 381.8±31.0 °C(Predicted)
- pka: 2.38±0.10(Predicted)
3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1590116-50mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 50mg |
$229.0 | 2023-09-23 | |
| Enamine | EN300-1590116-100mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 100mg |
$342.0 | 2023-09-23 | |
| Enamine | EN300-1590116-250mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 250mg |
$487.0 | 2023-09-23 | |
| Enamine | EN300-1590116-500mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 500mg |
$768.0 | 2023-09-23 | |
| Enamine | EN300-1590116-1000mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 1000mg |
$986.0 | 2023-09-23 | |
| Enamine | EN300-1590116-2500mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 2500mg |
$1931.0 | 2023-09-23 | |
| Enamine | EN300-1590116-5000mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 5000mg |
$2858.0 | 2023-09-23 | |
| Enamine | EN300-1590116-10000mg |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95.0% | 10000mg |
$4236.0 | 2023-09-23 | |
| Enamine | EN300-1590116-0.05g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95% | 0.05g |
$229.0 | 2023-07-10 | |
| Enamine | EN300-1590116-0.1g |
3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}prop-2-ynoic acid |
2172597-24-7 | 95% | 0.1g |
$342.0 | 2023-07-10 |
3-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}prop-2-ynoic acid Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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